Cas no 117539-59-0 (1-bromo-5-(trifluoromethyl)naphthalene)

• Product Name: 1-bromo-5-(trifluoromethyl)naphthalene
• CAS No: 117539-59-0
• MF: C₁₁H₆BrF₃
• MW: 275.064552783966
• MDL: MFCD07371362
• CID: 131558
• PubChem ID: 44717375
• Update Time: 2025-07-19

1-bromo-5-(trifluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1-bromo-5-(trifluoromethyl)-
• 1-BROMO-5-(TRIFLUOROMETHYL)NAPHTHALENE
• 1-bromo-5-trifluoromethylnaphthalene
• Naphthalene,1-bromo-5-(trifluoromethyl)
• 1-Bromo-5-trifluoromethyl-naphtalene
• SCHEMBL4109914
• Z1509613340
• EN300-9443979
• DTXSID80660161
• 117539-59-0
• 1-bromo-5-(trifluoromethyl)naphthalene

• MDL： MFCD07371362
• Inchi： 1S/C11H6BrF3/c12-10-6-2-3-7-8(10)4-1-5-9(7)11(13,14)15/h1-6H
• InChI Key： MMRSUDXSSYTCRV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C(C(F)(F)F)C=CC=C21

Computed Properties

• Exact Mass: 273.96000
• Monoisotopic Mass: 273.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.7

Experimental Properties

• PSA: 0.00000
• LogP: 4.62110

1-bromo-5-(trifluoromethyl)naphthalene Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Additional information on 1-bromo-5-(trifluoromethyl)naphthalene

Recent Advances in the Application of 1-Bromo-5-(trifluoromethyl)naphthalene (CAS: 117539-59-0) in Chemical and Biomedical Research

1-Bromo-5-(trifluoromethyl)naphthalene (CAS: 117539-59-0) is a halogenated naphthalene derivative that has garnered significant attention in recent years due to its versatile applications in organic synthesis, pharmaceutical development, and material science. This compound, characterized by the presence of both bromine and trifluoromethyl functional groups, serves as a critical building block for the construction of complex molecules. Recent studies have highlighted its utility in cross-coupling reactions, fluorinated compound synthesis, and as a precursor for bioactive molecules. This research briefing aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential biomedical implications.

In the realm of organic synthesis, 1-bromo-5-(trifluoromethyl)naphthalene has been extensively utilized in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in constructing polycyclic aromatic hydrocarbons (PAHs) with tailored electronic properties, which are pivotal for developing organic semiconductors. The electron-withdrawing nature of the trifluoromethyl group enhances the reactivity of the bromine substituent, facilitating efficient coupling under mild conditions. Furthermore, the compound's stability and compatibility with various catalysts make it a preferred choice for high-yield transformations.

From a biomedical perspective, derivatives of 1-bromo-5-(trifluoromethyl)naphthalene have shown promise as scaffolds for drug discovery. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that fluorinated naphthalene derivatives exhibit enhanced binding affinity to protein targets, particularly in the context of kinase inhibition. The trifluoromethyl group's lipophilicity and metabolic stability contribute to improved pharmacokinetic profiles, making these derivatives attractive candidates for anticancer and anti-inflammatory agents. Additionally, the bromine atom serves as a handle for further functionalization, enabling the rapid generation of diverse compound libraries for high-throughput screening.

Recent advancements in material science have also leveraged the unique properties of 1-bromo-5-(trifluoromethyl)naphthalene. A 2024 study in Advanced Materials reported its incorporation into liquid crystal formulations, where the compound's rigid naphthalene core and fluorinated moiety enhance thermal stability and mesophase behavior. These materials exhibit potential applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to fine-tune the electronic properties of such systems underscores the compound's versatility beyond traditional chemical synthesis.

In conclusion, 1-bromo-5-(trifluoromethyl)naphthalene (CAS: 117539-59-0) continues to play a pivotal role in advancing research across multiple disciplines. Its synthetic flexibility, combined with its biomedical and material science applications, positions it as a valuable tool for scientists exploring novel chemical spaces. Future research directions may include the development of greener synthetic protocols, deeper mechanistic studies of its reactivity, and expanded investigations into its therapeutic potential. As the field evolves, this compound is likely to remain at the forefront of innovation in chemical and biomedical research.